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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

Disperse Red 278: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a certified Material Safety Data
Sheet (MSDS) or Safety Data Sheet (SDS). A complete and certified SDS for Disperse Red
278 was not publicly available at the time of this writing. The information herein is compiled
from available technical data and safety information for analogous disperse dyes. All personnel
handling this chemical should consult a certified SDS and receive appropriate safety training.

Chemical and Physical Properties

Disperse Red 278 is a brilliant red monoazo dye.[1][2] Its primary application is in the dyeing
and printing of polyester and polyester/cotton blended fabrics.[1][2][3] The physical and
chemical properties of Disperse Red 278 are summarized in the table below.
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Property Value Reference
CAS Number 68248-10-2 [2][4][5]
Molecular Formula C22H25N507 [11[2][41[5]
Molecular Weight 471.46 g/mol [11[2]
Appearance Red Powder [11[3]

C.l. Disperse Red 278, beta-

Alanine, N-[3-(acetylamino)-4-
Synonyms [(4-nitrophenyl)azo]phenyl]-N- [1][5]

(3-methoxy-3-oxopropyl)-,
methyl ester

Manufacturing Method

Prepared by the coupling of 4-
Nitrobenzenamine diazo and
3-(N,N-Bis(3-methoxy-3-

oxopropyl)amino)acetylaniline.

[1](2]

Toxicological Data (Analog-Based)

No specific toxicological data for Disperse Red 278 was found. The following data is for

analogous disperse dyes and should be considered indicative of potential hazards. Disperse

dyes, as a class, can pose risks of sensitization and other health effects.
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Test Analogous
Parameter . Route Result Reference
Species Compound
Disperse Red
LD50 Rat (male) Oral 0.7-1.0 g/kg 1 [6]
Disperse Red
LD50 Rat (female) Oral > 5 g/kg 1 [6]
) Disperse Red
LD50 Rabbit Dermal > 2 g/kg 1 [6]
Allergic
contact .
) . Various
Skin dermatitis )
o Human Patch Test ) Disperse [6]
Sensitization observed in
Dyes
some
individuals
Positive ]
o S. ) Disperse Red
Mutagenicity ] ] Ames Test (frameshift [7]
typhimurium ) 1&13
mutations)
Increased )
o o Disperse Red
Genotoxicity Mouse in vivo DNA damage N [8]
in testis cells

Ecotoxicity Data (Analog-Based)

Specific ecotoxicity data for Disperse Red 278 is not available. The data below is for Disperse

Red 1, a structurally related azo dye, and highlights potential environmental concerns.
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Test

Parameter . Duration Endpoint Result Reference
Species
Not specified,
) but identified
o Daphnia
Acute Toxicity i 48 hours EC50 as the most 9]
similis
sensitive
species
Chronic Daphnia »
o o Not specified PNEC 60 ng/L 9]
Toxicity similis

Experimental Protocols

Detailed experimental protocols for Disperse Red 278 are not publicly available. The following
are generalized methodologies for key toxicological and ecotoxicological assessments based
on studies of analogous compounds.

Acute Oral Toxicity (Based on OECD Guideline 423)

o Test Animals: Healthy, young adult rats of a single strain are used.

e Dosage: A stepwise procedure is used with a starting dose based on available information.
Doses are administered by gavage.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

e Necropsy: A gross necropsy is performed on all animals at the end of the study.

o Endpoint: The LD50 is calculated based on the number of mortalities at different dose levels.

Bacterial Reverse Mutation Test (Ames Test, based on
OECD Guideline 471)

o Test Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and
Escherichia coli strain WP2 uvrA are commonly used.
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» Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix) to assess the mutagenicity of the parent compound and its
metabolites.

e Procedure: The test substance, bacterial culture, and S9 mix (if used) are incubated
together. The mixture is then plated on a minimal medium.

e Scoring: The number of revertant colonies is counted after a suitable incubation period. A
substance is considered mutagenic if it causes a dose-dependent increase in the number of
revertants.

Aquatic Toxicity Testing (Based on OECD Guideline 202,
Daphnia sp. Acute Immobilisation Test)

» Test Organism:Daphnia magna or Daphnia similis are used.

o Test Substance Preparation: A series of concentrations of the test substance in a suitable
medium are prepared.

» Exposure: Daphnids are exposed to the test concentrations for 48 hours.
o Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
o Endpoint: The EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.

Safety and Handling

The following diagrams illustrate recommended procedures for handling Disperse Red 278
based on general laboratory safety principles for handling powdered dyes.
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Personal Protective Equipment (PPE) Safe Handling Procedure

Safety Goggles/Face Shield Work in a well-ventilated area or fume hood.

:
Chemical Resistant Gloves (e.g., Nitrile) Avoid generating dust.

:

Lab Coat/Protective Clothing Weigh in a contained manner (e.g., weighing boat).
:

Respiratory Protection (if dust is generated) Keep containers tightly closed when not in use.
:
Wash hands thoroughly after handling.

Click to download full resolution via product page

Figure 1. Recommended PPE and Safe Handling Workflow.
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Spill or Exposure Event

Spill Response /

Evacuate non-essential personnel.

l

Personnel Exposure Response

Type of Exposure?

Wear appropriate PPE. Skin Contact Eye Contact Inhalation
Contain the spill Wash with soap and water. Rinse with water for 15 minutes. Move to fresh air.
pil Remove contaminated clothing. Seek medical attention. Seek medical attention.

'

Carefully sweep or vacuum up the powder.

A4

Place in a sealed container for disposal.

Click to download full resolution via product page
Figure 2. Emergency Response Flowchart for Spills and Exposures.

Conclusion

While a comprehensive safety profile for Disperse Red 278 is not publicly available, the
existing data on its physicochemical properties and information from analogous disperse dyes
suggest that it should be handled with care. The potential for skin sensitization, mutagenicity,
and ecotoxicity should be considered. Adherence to standard laboratory safety protocols,
including the use of appropriate personal protective equipment and proper handling procedures
to minimize dust generation, is essential to ensure the safety of personnel. Further research is
needed to fully characterize the toxicological and ecotoxicological profile of Disperse Red 278.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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